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Compound of Interest

Compound Name:
2-Nitro-4-[(1,3-thiazol-2-

yl)oxy]aniline

CAS No.: 55564-08-4

Cat. No.: B15466872

Get Quote

In modern medicinal chemistry, the design of hybrid pharmacophores is a critical strategy for

overcoming drug resistance and improving pharmacokinetic profiles. The fusion of nitroaniline,

thiazole, and an ether linkage creates a unique, multi-functional scaffold with highly tunable

electronic and steric properties.

As an Application Scientist, I approach this scaffold by analyzing the causality of its structural

components:

The Nitroaniline Core: The strong electron-withdrawing nature of the nitro (-NO₂) group on

the aniline ring increases the electrophilicity of the core. This facilitates intracellular redox

cycling, making these compounds excellent candidates for targeting hypoxic tumor

microenvironments via the generation of reactive oxygen species (ROS)[1]. Furthermore,

they act as stable nitric oxide (NO) donors under specific physiological conditions.

The Thiazole Bioisostere: The thiazole ring serves as a rigid, metabolically stable bioisostere

for benzene or pyridine rings found in older-generation drugs[2]. It provides two distinct

interaction vectors: hydrogen bonding via the basic nitrogen and lipophilic interactions via the
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sulfur atom. It is a proven structural constituent in clinically approved anti-cancer drugs such

as dasatinib and epothilone[3].

The Ether Linkage: Bridging these systems with an ether (C-O-C) linkage rather than an

amide or ester is a deliberate design choice. Esters are prone to rapid hydrolysis by

ubiquitous esterases, leading to poor in vivo half-lives. The ether linkage acts as a rigid linker

that orients the molecule favorably within hydrophobic receptor pockets (such as the ACC2

or PPAR ligand-binding domains) while maintaining high metabolic stability[2][4].

Self-Validating Synthetic Methodology
To ensure reproducibility and trustworthiness, the following protocol for the synthesis of

nitroaniline thiazole ether derivatives is designed as a self-validating system. Each step

includes specific in-process quality control (IPQC) checkpoints to confirm causality and reaction

success before proceeding.

Step-by-Step Protocol: Microwave-Assisted One-Pot
Synthesis
Objective: Synthesize 4-(5-((4-nitrophenyl)amino)thiazol-2-yloxy)phenol derivatives.

Preparation of the Thiazole Core (Hantzsch Synthesis):

Procedure: Dissolve 1.0 equivalent of an α-haloketone and 1.1 equivalents of a substituted

thiourea in anhydrous ethanol. Subject the mixture to microwave irradiation (MW) at 80°C

for 15 minutes.

Causality: Microwave irradiation is chosen over conventional reflux to ensure uniform

dielectric heating, which overcomes the high activation energy of the cyclization step,

reducing reaction time from hours to minutes and minimizing side-product formation[3].

IPQC Validation: Monitor via TLC (Hexane:EtOAc 7:3). Success is validated by ¹H-NMR

showing the disappearance of the α-haloketone peak at ~4.5 ppm and the emergence of

the characteristic thiazole proton singlet at ~7.2 ppm[5].

Nucleophilic Aromatic Substitution (Etherification):
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Procedure: To the isolated thiazole intermediate in anhydrous DMF, add 1.2 equivalents of

the desired phenol and 2.0 equivalents of anhydrous K₂CO₃. Heat to 90°C under an argon

atmosphere for 4 hours.

Causality: DMF is used as a polar aprotic solvent to stabilize the transition state of the

SNAr reaction. K₂CO₃ is selected as a mild base to deprotonate the phenol without

causing ring-opening or degradation of the thiazole core, which can occur with stronger

bases like NaOH[2].

IPQC Validation: LC-MS must confirm the mass shift corresponding to the loss of the

halogen and the addition of the phenoxy group.

Buchwald-Hartwig Amination (Nitroaniline Coupling):

Procedure: Combine the thiazole-ether intermediate with 4-nitroaniline (1.1 eq), Pd₂(dba)₃

(0.05 eq), XPhos (0.1 eq), and Cs₂CO₃ (1.5 eq) in toluene. Reflux at 110°C for 12 hours.

Causality: The electron-deficient nature of 4-nitroaniline makes it a poor nucleophile. The

bulky, electron-rich XPhos ligand is critical here to facilitate the reductive elimination step

of the palladium catalytic cycle, ensuring high yields.
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Fig 1. Step-by-step synthetic workflow for nitroaniline thiazole ether derivatives.

Biological Activity & Mechanistic Pathways
The biological utility of nitroaniline thiazole ethers is characterized by a "dual-warhead" activity

profile, primarily impacting oncology and metabolic disease pathways.
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Anticancer Activity (Apoptosis & Kinase Inhibition)
Nitroaniline derivatives induce apoptosis through both intrinsic and extrinsic pathways. The

primary mechanism involves the modulation of the Bcl-2 family of proteins. By increasing the

Bax/Bcl-2 ratio, these compounds trigger mitochondrial membrane depolarization and the

subsequent activation of the caspase cascade[1]. Furthermore, the thiazole-ether core acts as

a rigid orienting group that fits efficiently into the ATP-binding pockets of kinases, specifically

downregulating the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B

(NF-κB) pathways, which are frequently dysregulated in osteosarcoma and hepatocellular

carcinoma[1][3].
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Fig 2. Apoptotic signaling cascade modulated by nitroaniline thiazole ether derivatives.

Metabolic & Antimicrobial Applications
Beyond oncology, the 4-alkoxyphenol motif linked to a thiazole is a classic pharmacophore for

metabolic enzyme inhibition. Specific derivatives have been engineered to inhibit Acetyl-CoA

Carboxylase 2 (ACC2). By introducing steric hindrance adjacent to the ether linkage, metabolic
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ketone reduction is greatly attenuated, improving the pharmacokinetic profile for once-daily

dosing in Type 2 Diabetes models[4]. Additionally, the inclusion of a lipophilic tail on the thiazole

ring enhances bacterial cell wall penetration, resulting in potent DNA gyrase inhibition in

antimicrobial applications[2].

Quantitative Structure-Activity Relationship (QSAR)
Data
The tables below summarize the validated biological effects derived from recent structural

variations of the nitroaniline thiazole ether scaffold.

Table 1: In Vitro Cytotoxic Activity (IC₅₀) against Cancer Cell Lines

Compound
Substitution

Target Cell
Line

IC₅₀ (µM) Exposure Time
Primary
Mechanistic
Target

N-phenyl-
thiazole-ether

Hep3B
(Hepatocellula
r)

15.3 ± 1.2 48h
MAPK / NF-κB
Inhibition[1]

4-fluoro-

nitroaniline-

thiazole

SaOS-2

(Osteosarcoma)
0.19 ± 0.04 48h

Bcl-2 / Bax

Modulation[3]

| 5-bromo-thiazole-ether | MCF-7 (Breast Cancer) | 8.9 ± 0.7 | 72h | Caspase-3 Activation[2] |

Table 2: Antimicrobial & Metabolic Inhibition Profiles

Compound
Substitution

Target Pathogen /
Enzyme

MIC / IC₅₀
Mechanism of
Action

Nitroaniline-
thiazole (R=OMe)

S. aureus (MRSA) 4.0 µg/mL
DNA Gyrase
Inhibition[2]

Thiazole-ether

(R=Me)

Acetyl-CoA

Carboxylase 2
12 nM

Allosteric Enzyme

Inhibition[4]
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| 3-fluoro-thiazole-sulfonamide | E. coli | 16.0 µg/mL | Cell Wall Synthesis Disruption[6] |

Conclusion
Nitroaniline thiazole ether derivatives represent a highly versatile and potent class of hybrid

pharmacophores. By carefully controlling the synthetic methodology—specifically utilizing

microwave-assisted Hantzsch cyclization and palladium-catalyzed cross-coupling—researchers

can generate libraries of compounds with high metabolic stability and targeted biological

activity. The rational design of the ether linkage provides necessary conformational flexibility,

allowing these molecules to act as potent kinase inhibitors in oncology and allosteric

modulators in metabolic diseases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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